Cas no 2138560-04-8 (3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138560-04-8
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 6415012
• PubChem ID: 165492183
• Update Time: 2025-10-30

3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160612
• 3-[(3-ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• 2138560-04-8
• 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H31NO2/c1-4-7-13-8-9-14(17)12-15(13)16(3)10-6-11-18-5-2/h13-15,17H,4-12H2,1-3H3
• InChI Key： NHQHTDLVHLWARZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)CCCOCC

Computed Properties

• Exact Mass: 257.235479232g/mol
• Monoisotopic Mass: 257.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol

Introduction to 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138560-04-8)

3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol, identified by the chemical abstracts service number 2138560-04-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex cyclohexane backbone substituted with ethoxypropyl and propyl groups, as well as an amine functionality, has garnered attention due to its structural uniqueness and potential biological activity. The compound’s architecture suggests a balance of lipophilicity and polar interactions, making it a candidate for further exploration in drug discovery and development.

The synthesis of 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol involves multi-step organic transformations, including nucleophilic substitution, alkylation, and reduction reactions. The presence of the (3-Ethoxypropyl)(methyl)amino side chain introduces a chiral center, which could be exploited to develop enantiomerically pure derivatives with enhanced specificity and reduced side effects. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation or chiral auxiliary-assisted constructions, may be employed to achieve high enantiomeric purity, a critical factor in modern pharmaceutical design.

Recent advancements in computational chemistry have enabled the rapid screening of molecular fragments for potential bioactivity. The structural features of 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol, particularly the cyclohexane ring and the amine-substituted ethoxypropyl group, are reminiscent of scaffolds found in known pharmacophores. Molecular docking studies have suggested that this compound could interact with various biological targets, including enzymes and receptors implicated in neurological disorders, inflammation, and metabolic diseases. These virtual screening predictions warrant experimental validation through high-throughput assays or structure-based drug design approaches.

In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds remains a cornerstone of innovation. The cyclohexane derivative 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol represents an intriguing example of how structural modifications can yield compounds with tailored properties. The propyl substituent at the 4-position contributes to the molecule’s solubility profile, while the ethoxypropylamine moiety enhances its potential for hydrogen bonding interactions. Such features are often exploited in the design of kinase inhibitors or G-protein coupled receptor modulators, areas where cyclohexane-based scaffolds have shown promise.

The pharmacokinetic profile of 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol is another critical consideration in its development as a therapeutic agent. Physicochemical properties such as logP (logarithm of partition coefficient), solubility, and metabolic stability determine its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Experimental data on these parameters would be essential to assess its feasibility as a lead compound. Techniques like liquid chromatography-mass spectrometry (LC-MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography can provide detailed insights into its conformational behavior and interactions with biological matrices.

Current research trends emphasize the integration of artificial intelligence (AI) and machine learning (ML) algorithms into drug discovery pipelines. AI-driven platforms can predict pharmacological activity based on molecular fingerprints derived from structures like 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol. These predictions can guide synthetic efforts by identifying key structural motifs responsible for bioactivity. For instance, ML models trained on datasets of approved drugs may highlight regions within this molecule that could be modified to improve potency or selectivity against specific disease targets.

The role of natural product-inspired scaffolds cannot be overstated in modern drug development. Many bioactive compounds exhibit structural motifs similar to those found in secondary metabolites produced by microorganisms or plants. The cyclohexane ring in 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol echoes such natural templates, suggesting that derivatives derived from this scaffold might exhibit bioactivity reminiscent of natural products. Biosynthetic pathways inspired by these structures could provide new starting points for synthetic chemists aiming to develop next-generation therapeutics.

Evaluation of 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol would typically involve in vitro assays to assess its interaction with biological targets. For example, enzyme inhibition assays could test its efficacy against kinases or proteases involved in cancer signaling pathways. Additionally, cell-based assays might evaluate its ability to modulate receptor activity or induce apoptosis in cancer cell lines. Such experiments would provide preliminary evidence of its therapeutic potential before proceeding to preclinical animal models.

The environmental impact of pharmaceutical development is increasingly being considered alongside efficacy and safety. Sustainable practices in synthesis aim to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles encourage the use of renewable feedstocks and energy-efficient processes. For instance, catalytic methods that replace traditional stoichiometric reagents can enhance atom economy and reduce byproduct formation during the synthesis of 3-[(3-Ethoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol, aligning with global efforts toward greener pharmaceutical manufacturing.

In conclusion,3-(Ethoxypropyl)(methyl)amino)-4-propylcyclohexan -1 -ol (CAS No 2138560 -04 -8) stands as a promising candidate for further exploration in pharmaceutical research Its unique structural features combined with recent advances in computational biology synthetic methodologies and green chemistry make it an attractive target for developing novel therapeutic agents The next steps involve experimental validation through targeted synthesis pharmacological screening and evaluation